2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O2/c1-13-4-5-14(2)18(10-13)21-19(22)16(12-20)11-15-6-8-17(23-3)9-7-15/h4-10,16H,11H2,1-3H3,(H,21,22)
• InChI Key: ZZWIORGFBXQRCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(CC2=CC=C(C=C2)OC)C#N
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide, commonly known as 2C-NMP, is a synthetic compound with a wide range of applications in the scientific research field. It is a derivative of the phenethylamine class of compounds and has a unique chemical structure that allows it to interact with various biological systems.

Scientific Research Applications

Synthesis and Molecular Interaction Studies

2-Cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide is a compound that can be related to various research areas, including organic synthesis, photophysical studies, and potential biomedical applications. Here, we explore its applications through related derivatives and structural analogs, focusing on their synthesis, photophysical properties, and potential for drug development, excluding drug use, dosage, and side effects as per the requirements.

• Synthetic Approaches and Chemical Properties : One study explores the synthesis of diphenylcyanamide derivatives, highlighting methods that could be relevant for synthesizing compounds like 2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide. For example, 4,4′-dimethoxydiphenylcyanamide was synthesized through reactions involving cyanogen chloride or by dehydration of N,N-bis(4-methoxyphenyl)urea, providing insights into synthetic strategies that may apply to related compounds (Robinson, 1954).

• Photophysical Properties and Applications : Research on 3-aryl-2-cyano acrylamide derivatives, including structural analogs of the compound , has shown that these molecules exhibit distinct optical properties based on their stacking modes. This property is crucial for developing materials with specific photophysical behaviors, such as mechanofluorochromic compounds, which change color upon mechanical stress (Song et al., 2015).

• Potential Anticancer Applications : A study investigating the catalytic synthesis of 1,8-dioxo-octahydroxanthenes, to which 2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide could be structurally related, discussed their evaluation as potential anticancer agents. This research suggests that derivatives of the compound might have utility in developing new anticancer drugs, emphasizing the importance of structure-activity relationships in medicinal chemistry (Mulakayala et al., 2012).

• Chemical Reactions and Mechanistic Insights : The electrochemical behavior of similar unsymmetrical dihydropyridine derivatives in a protic medium provides valuable information on their reactivity. Such studies can inform on the reactivity of 2-cyano-N-(2,5-dimethylphenyl)-3-(4-methoxyphenyl)propanamide under various conditions, useful for synthetic chemistry and materials science applications (David et al., 1995).